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Compound of Interest

Compound Name: 2,4,5-Trifluorobenzyl chloride

Cat. No.: B1304621

An In-depth Technical Guide to the Safety of 2,4,5-Trifluorobenzyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2,4,5-
Trifluorobenzyl chloride (CAS No: 243139-71-1). The information is compiled from various
Safety Data Sheets (SDS) to ensure a thorough understanding of the hazards, handling, and
emergency procedures associated with this compound. This document is intended for
professionals in research and development who handle this chemical.

Chemical Identification

2,4,5-Trifluorobenzyl chloride, also known as a-Chloro-2,4,5-trifluorotoluene, is a chemical
intermediate used in various research and synthesis applications. It is recognized for its role as
an oral dipeptidyl peptidase-4 (DPP-4) inhibitor, which has applications in the study of
treatments for type 1 diabetes.[1]
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Identifier Value

Chemical Name 2,4,5-Trifluorobenzyl chloride

Synonym a-Chloro-2,4,5-trifluorotoluene

CAS Number 243139-71-1[2][3]

Molecular Formula C7HaCIF3[3][4][5]

Molecular Weight 180.55 g/mol [3][5]

InChl Key JMXPOOVDUVHJIRO-UHFFFAOYSA-N[6]

Hazard Identification and Classification

2,4,5-Trifluorobenzyl chloride is classified as a hazardous chemical. It is a combustible liquid
that is corrosive to metals and causes severe skin and eye damage.[7][8]

e GHS Pictogram: GHSO05 (Corrosion)
» Signal Word: Danger[7][8]

Hazard Statements:

H227: Combustible liquid.

H290: May be corrosive to metals.

H314: Causes severe skin burns and eye damage.[7][8]

H318: Causes serious eye damage.[7]

Precautionary Statements (Selected):

e P260: Do not breathe dusts or mists.[7]

» P280: Wear protective gloves, protective clothing, and eye/face protection.[7]
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e P301+P330+P331+P310: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or doctor.

e P303+P361+P353+P310: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water or shower. Immediately call a POISON CENTER or doctor.

e P305+P351+P338+P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER or doctor.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2,4,5-
Trifluorobenzyl chloride.

Property Value Source(s)
Physical State Liquid [2]
Appearance Colorlfass- to almost colorless o

clear liquid
Flash Point 65 °C [3]
Boiling Point 175 °C [3]
Specific Gravity (20/20) 1.42
Density ~1.42 g/cm?3
Vapor Pressure 0.091 mmHg at 25°C [3]
Refractive Index 1.48

Emergency Procedures and First Aid

Immediate medical attention is required for any exposure.[2][8] The following workflow outlines
the critical first-aid steps.
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1. Remove to fresh air. 1. Immediately remove all contaminated clothing. 1. Rinse cautiously with water for several minutes (=15 min). .
1. Rinse mouth.
2. Keep warm and rested. 2. Flush with large amounts of water (safety shower). 2. Remove contact lenses if possible. 2. DO NOT induce vomitint
3. Apply artificial respiration if not breathing. 3. Continue for at least 15 minutes. 3. Keep eyelids apart to ensure full irrigation. : 9:

> Seek Immediate Medical Attention / Call POISON CENTER -

Y

Skin/Hair Contact

Click to download full resolution via product page
Caption: Workflow for First-Aid Response to 2,4,5-Trifluorobenzyl Chloride Exposure.

Fire and Explosion Hazard Data

The compound is a combustible liquid. Proper fire-fighting measures are crucial to prevent
escalation and exposure to hazardous decomposition products.

Parameter Recommendation

Dry chemical, foam, water spray, carbon

Suitable Extinguishing Media o
dioxide.[2][7]

Unsuitable Extinguishing Media Solid streams of water.

Carbon monoxide (CO), Carbon dioxide (CO2),
Hydrogen chloride, Hydrogen fluoride.[2]

Hazardous Combustion Products

Wear a self-contained breathing apparatus
Advice for Firefighters (SCBA) in pressure-demand and full protective
gear.[2][9]
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Handling, Storage, and Exposure Control

To ensure safety, a multi-layered approach combining engineering controls, safe work
practices, and personal protective equipment is mandatory.

Safe Handling and Storage

o Handling: Perform all work in a well-ventilated area, preferably a chemical fume hood.[7]
Wear suitable protective equipment and avoid all personal contact.[7] Keep away from
flames, hot surfaces, and ignition sources. Use explosion-proof and corrosion-resistant

equipment.

o Storage: Keep containers tightly closed in a cool, dry, and well-ventilated place.[8] Store
under an inert gas.[10] Store in a designated corrosives area away from incompatible
materials such as bases, strong oxidizing agents, alcohols, and amines.[3][11]

Personal Protective Equipment (PPE)

The following diagram outlines the necessary PPE for handling this chemical.

Handling 2,4,5-Trifluorobenzyl Chioride

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for Handling 2,4,5-Trifluorobenzyl
Chloride.

Transport Information
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This material is regulated for transport due to its corrosive nature.

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

Corrosive liquid,
ADR/RID 3265 acidic, organic, 8 I

n.o.s.

Corrosive liquid,
IMDG/IMO 3265 acidic, organic, 8 Il

n.o.s.

Corrosive liquid,
ICAO/IATA 3265 acidic, organic, 8 Il

n.o.s.

Toxicological and Ecological Information

The reviewed Safety Data Sheets do not provide specific quantitative toxicological data such
as LDso or LCso values. The primary health hazard identified is severe corrosion, leading to
skin burns and eye damage upon contact.[7] Inhalation of vapors or mists may cause lung
edema, with a potential delay in symptoms of up to 24 hours.[7] No evidence of endocrine-
disrupting properties was found in the reviewed literature.[7]

Similarly, detailed ecotoxicological data, including persistence, degradability, and
bioaccumulative potential, is not available in the consulted documents.[7] Standard best
practices dictate that spillage into drains or water courses must be prevented.[7]

Note on Experimental Protocols

The Safety Data Sheets used as sources for this guide summarize the results of safety and
hazard testing. They do not contain the detailed experimental protocols or methodologies (e.g.,
OECD, EPA test guidelines) used to derive the physical, toxicological, or ecological data. Such
protocols are typically found in specialized technical reports or regulatory submission
documents, which are beyond the scope of a standard SDS. A synthesis protocol is noted in
the literature, but this is for production, not safety evaluation.[1] Professionals requiring this
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level of detail should consult comprehensive chemical registration databases or toxicological
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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